N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 4-tert-butylbenzoate
• InChI: InChI=1S/C18H19N3O4/c1-18(2,3)14-9-7-12(8-10-14)17(22)25-20-16(19)13-5-4-6-15(11-13)21(23)24/h4-11H,1-3H3,(H2,19,20)
• InChI Key: IKHPZEWLKNUHAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as BNBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multi-step process and has been found to have unique properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide is based on its ability to bind to proteins and enzymes through hydrogen bonding and hydrophobic interactions. This binding can alter the conformation and activity of the protein or enzyme, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects:
N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has been found to have several biochemical and physiological effects, including inhibition of enzyme activity, modulation of protein function, and regulation of gene expression. These effects can lead to changes in cell signaling pathways, metabolism, and cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide is its relatively high cost compared to other chemical compounds.

Future Directions

There are several future directions for research on N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide, including the development of new synthetic methods to improve yield and reduce cost, the identification of new applications in various scientific fields, and the optimization of its properties for specific research purposes. Additionally, further research is needed to fully understand the mechanism of action of N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide and its potential as a therapeutic agent.

Scientific Research Applications

N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has been used as a building block to synthesize new compounds with potential anti-cancer and anti-inflammatory properties. In biochemistry, N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has been used as a probe to study protein-ligand interactions and enzyme kinetics. In pharmacology, N'-[(4-tert-butylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has been used as a tool to study the mechanism of action of various drugs.